Cas no 5463-90-1 (2-acetamido-3-(2-methylphenyl)propanoic acid)

• Product Name: 2-acetamido-3-(2-methylphenyl)propanoic acid
• CAS No: 5463-90-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 942322
• PubChem ID: 4327981
• Update Time: 2025-05-22

2-acetamido-3-(2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-3-(2-methylphenyl)propanoic acid
• N-ACETYL-D,L-2'-METHYLPHENYLALANINE
• (+-)-2-Acetamino-3-m-tolyl-propionsaeure
• (+-)-2-Acetamino-3-o-tolyl-propionsaeure
• AC1N8RYL
• NSC20161
• Oprea1_509361
• 2-Acetamido-3-(o-tolyl)propanoic acid
• AKOS017406011
• 5463-90-1
• NSC-20159
• NSC20159
• AKOS000282518
• starbld0029692
• F2147-6569

• Inchi： 1S/C12H15NO3/c1-8-5-3-4-6-10(8)7-11(12(15)16)13-9(2)14/h3-6,11H,7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： LYWQZRDVHNINGB-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1C)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Additional information on 2-acetamido-3-(2-methylphenyl)propanoic acid

2-Acetamido-3-(2-Methylphenyl)Propanoic Acid (CAS No. 5463-90-1): A Comprehensive Overview

The compound 2-acetamido-3-(2-methylphenyl)propanoic acid (CAS No. 5463-90-1) is a significant molecule in the field of organic chemistry, particularly in the realms of pharmaceuticals and materials science. This compound, often referred to as N-acetyl-3-(2-methylphenyl)propanoic acid, has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. The molecule consists of an acetamide group attached to a propanoic acid backbone, with a substituted phenyl ring at the third position, introducing both electronic and steric effects that influence its reactivity and functionality.

Recent studies have highlighted the importance of 2-acetamido-3-(2-methylphenyl)propanoic acid in the synthesis of bioactive compounds. Researchers have explored its role as a precursor in the development of peptide-based drugs, where its amide functionality plays a crucial role in molecular recognition and binding affinity. The phenyl group substitution at the third position further enhances the molecule's ability to participate in π-π interactions, making it a valuable component in the design of ligands for protein targets.

In terms of synthesis, 2-acetamido-3-(2-methylphenyl)propanoic acid can be prepared through a variety of methods, including nucleophilic acyl substitution and coupling reactions. One notable approach involves the reaction of 3-(2-methylphenyl)propanoic acid with acetyl chloride in the presence of a base, followed by purification to isolate the desired product. This method ensures high yield and purity, making it suitable for large-scale production in pharmaceutical settings.

The chemical properties of 2-acetamido-3-(2-methylphenyl)propanoic acid are heavily influenced by its functional groups. The propanoic acid group imparts acidity, while the acetamide group introduces hydrogen bonding capabilities. These characteristics make the compound versatile in various chemical transformations, such as esterification and amidation reactions. Additionally, the presence of the aromatic ring contributes to the molecule's stability and solubility properties, which are critical factors in drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 2-acetamido-3-(2-methylphenyl)propanoic acid in different environments. Molecular dynamics simulations have revealed insights into its conformational flexibility and interaction patterns with biological macromolecules. These findings have paved the way for innovative applications in fields such as nanotechnology and biotechnology.

In conclusion, 2-acetamido-3-(2-methylphenyl)propanoic acid (CAS No. 5463-90-1) is a multifaceted compound with promising potential across diverse scientific disciplines. Its unique structure, coupled with recent research advancements, positions it as a key player in modern chemical innovation.